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Compound of Interest

Compound Name: 4-(tert-Butyl)picolinic acid
CAS No.: 42205-74-3
Cat. No.: B1286411
Get Quote
. J

Before any spectroscopic analysis, the elemental composition provides the fundamental
building blocks of our investigation. For 4-(tert-Butyl)picolinic acid, the molecular formula is
established as C10H13NO2[1][2].

With the molecular formula, the first critical calculation is the Degree of Unsaturation (DoU).
This value indicates the total number of rings and/or multiple bonds within the molecule,
providing an initial blueprint of its structure.

e Formula: DoU =C - (H/2) + (N/2) + 1
e Calculation: DoU =10-(13/2) +(1/2)+1=10-6.5+05+1=5

A DoU of 5 is highly suggestive of an aromatic system. A typical benzene or pyridine ring
accounts for four degrees of unsaturation (one ring and three double bonds). The remaining
degree of unsaturation is consistent with a carbonyl group (C=0), such as that found in a
carboxylic acid. This initial calculation immediately aligns with the proposed structure
containing a pyridine ring and a carboxylic acid group.
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The Elucidation Workflow: A Strategic Overview

The structure elucidation of an organic molecule is a systematic process of piecing together a
puzzle. Each analytical technique provides a unique piece of information, and their strategic
combination is key to an unambiguous conclusion. Our workflow is designed for maximum
efficiency and confidence, starting with broad structural features and progressively resolving

finer atomic details.
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Caption: A strategic workflow for structure elucidation.
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Mass Spectrometry: Confirming Molecular Mass and
Fragmentation

Mass spectrometry (MS) serves as the first experimental validation of the molecular formula by
providing a precise molecular weight. For a polar, acidic molecule like 4-(tert-Butyl)picolinic
acid, Electrospray lonization (ESI) is an ideal technique due to its soft ionization nature, which
typically preserves the molecular ion.

Rationale for ESI: ESI is chosen to minimize fragmentation and maximize the abundance of the
protonated molecular ion [M+H]*, which is crucial for confirming the molecular weight. Analysis
is often performed via Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the
sample's purity is assessed simultaneously.

Expected Data

The analysis in positive ion mode is expected to yield the molecular ion and common adducts.

lon Description Calculated m/z
[M+H]* Protonated Molecular lon 180.1025

+Na odium uct .
[M+Na]* Sodium Add 202.0844
[M-C(CHs)s]* Loss of tert-butyl group 122.0399

- oss of carboxylic acid group :
M-COOH]* L f carboxyli id 134.1021

Molecular Weight: 179.22 g/mol [1][2]

Experimental Protocol: LC-MS (ESI)

o Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol. Dilute
to a final concentration of 10 ug/mL using a mobile phase mimic (e.g., 50:50
acetonitrile:water with 0.1% formic acid).

¢ Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
coupled with a UHPLC system.
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e LC Conditions:
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
o Mobile Phase A: Water + 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-
equilibrate.

o Flow Rate: 0.4 mL/min.

e MS Conditions (Positive ESI Mode):
o Capillary Voltage: 3.5 kV.
o Source Temperature: 120 °C.
o Desolvation Temperature: 350 °C.
o Scan Range: 50-500 m/z.

The accurate mass measurement of the [M+H]* ion, matching the calculated value within a
narrow tolerance (e.g., <5 ppm), provides high confidence in the elemental formula
C10H13NO:s2.

Infrared Spectroscopy: Identifying Key Functional
Groups

Infrared (IR) spectroscopy is a rapid and powerful technique for identifying the functional
groups present in a molecule. The spectrum provides direct evidence for the carboxylic acid
moiety and the aromatic nature of the pyridine ring.

Rationale for ATR-FTIR: Attenuated Total Reflectance (ATR) is a modern, convenient
alternative to traditional KBr pellets. It requires minimal sample preparation and provides high-
quality spectra of solid samples.
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Expected Data

The IR spectrum of a carboxylic acid is distinguished by its highly characteristic O-H and C=0
stretching vibrations.

Wavenumber (cm~2) Vibration Type Functional Group
2500-3300 O-H stretch (very broad) Carboxylic Acid
2970-2870 C-H stretch tert-Butyl & Pyridine-H
~1710 C=0 stretch Carboxylic Acid (dimer)
1600-1450 C=C and C=N stretches Pyridine Ring

~1370 C-H bend (symmetric) tert-Butyl

~1250 C-O stretch Carboxylic Acid

Note: The broadness of the O-H stretch is due to extensive hydrogen bonding, which is a
hallmark of carboxylic acids in the solid state.[3]

Experimental Protocol: ATR-FTIR

o Sample Preparation: Place a small amount (a few milligrams) of the solid 4-(tert-
Butyl)picolinic acid sample directly onto the ATR crystal.

e Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an
ATR accessory (e.g., a diamond crystal).

o Data Acquisition:

o

Collect a background spectrum of the clean, empty ATR crystal.

[¢]

Apply pressure to the sample using the anvil to ensure good contact.

[¢]

Collect the sample spectrum over a range of 4000-400 cm~1.

o

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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o Data Processing: The resulting spectrum is typically displayed in terms of transmittance or
absorbance versus wavenumber.

The observation of a very broad absorption centered around 3000 cm~* and a strong, sharp
peak around 1710 cm~* provides definitive evidence for the carboxylic acid functional group.

Nuclear Magnetic Resonance: Assembling the
Molecular Skeleton

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of structure elucidation,
providing detailed information about the carbon-hydrogen framework. Through a combination of
1D (*H, 3C) and 2D (COSY, HSQC) experiments, the precise connectivity of the atoms can be
determined.

Rationale for Solvent Choice: Deuterated dimethyl sulfoxide (DMSO-de) is an excellent solvent
choice. It readily dissolves the polar carboxylic acid, and its exchangeable acidic proton signal
is observable. Chloroform-d (CDCIs) can also be used, but the acidic proton may exchange
more rapidly or be broader.

'H NMR Spectroscopy: Proton Environment and
Connectivity

The *H NMR spectrum reveals the number of distinct proton environments, their relative
numbers (integration), and their neighboring protons (multiplicity).

Expected Spectrum (in DMSO-ds):
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
Carboxylic Acid (-
~13.0 broad s 1H
COOH)
~8.7 d 1H Pyridine H-6
~8.0 d 1H Pyridine H-3
~7.8 dd 1H Pyridine H-5
~1.3 s 9H tert-Butyl (-C(CHs)3)

e The -COOH proton appears far downfield as a broad singlet due to its acidic nature and
hydrogen bonding. This peak will disappear upon the addition of a drop of D20, a classic test
for exchangeable protons.[3]

» The pyridine protons are in the aromatic region, deshielded by the ring current and the
electron-withdrawing nitrogen. Their specific shifts and coupling patterns are diagnostic of
the 2,4-disubstitution pattern.

o The tert-butyl protons appear as a sharp singlet, integrating to 9 protons, confirming the
presence of this group. Its upfield chemical shift is characteristic of alkyl protons.

3C NMR Spectroscopy: The Carbon Backbone

The 18C NMR spectrum indicates the number of unique carbon environments in the molecule.

Expected Spectrum (in DMSO-ds):
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Chemical Shift (6, ppm) Carbon Type Assighment

~166 Carbonyl Carboxylic Acid (C=0)
~162 Aromatic C (quaternary) Pyridine C-4

~150 Aromatic CH Pyridine C-6

~148 Aromatic C (quaternary) Pyridine C-2

~125 Aromatic CH Pyridine C-3

~122 Aromatic CH Pyridine C-5

~35 Aliphatic C (quaternary) -C(CHs)s

~30 Aliphatic CHs -C(CHs)3

e The carbonyl carbon is significantly deshielded, appearing around 166 ppm.[3]

e The aromatic carbons of the pyridine ring appear between 120-165 ppm. The carbons
directly attached to the nitrogen and the tert-butyl group (C-2, C-4, C-6) are typically the
most deshielded.

e The aliphatic carbons of the tert-butyl group are found upfield, as expected.

2D NMR: Confirming Connections

2D NMR experiments are crucial for unambiguously linking the signals observed in the 1D
spectra.

e COSY (*H-'H Correlation Spectroscopy): This experiment identifies protons that are coupled
to each other (typically on adjacent carbons). A cross-peak between two proton signals in the
COSY spectrum confirms they are J-coupled. For 4-(tert-Butyl)picolinic acid, COSY will
show a critical correlation between the H-5 and H-6 protons of the pyridine ring, confirming
their adjacency.

o HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton
with its directly attached carbon. It is the definitive method for assigning which proton is
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bonded to which carbon. For example, the proton signal at ~8.7 ppm will show a cross-peak
to the carbon signal at ~150 ppm, assigning both to the C-6/H-6 pair.

Caption: Key *H-'H COSY and *H-13C HSQC correlations.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: Accurately weigh ~10-15 mg of the sample and dissolve it in ~0.7 mL of
DMSO-ds in a5 mm NMR tube.

e Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with
a broadband probe.

o Data Acquisition:

o

Tune and match the probe for both *H and 13C frequencies.

[¢]

Shim the magnetic field to achieve optimal resolution.

[e]

Acquire a standard *H spectrum.

[e]

Acquire a proton-decoupled 13C spectrum.

o

Acquire standard 2D COSY and HSQC experiments using predefined parameter sets.

o Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate
software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase
correction, and baseline correction.

Conclusion: A Unified Structural Assignment

The structure of 4-(tert-Butyl)picolinic acid is confirmed through the congruent and
complementary data from multiple analytical techniques.

o Mass Spectrometry confirms the molecular formula of C10H13NO:z by providing an accurate
molecular weight.[1][2]
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« Infrared Spectroscopy provides definitive evidence for the presence of a carboxylic acid
functional group and an aromatic ring.[3]

e 1H and 3C NMR Spectroscopy establish the carbon-hydrogen framework, identifying the tert-
butyl group, the three distinct protons on a substituted pyridine ring, and the carboxylic acid.

e 2D NMR Spectroscopy provides the final, unambiguous proof of connectivity, linking the
protons and carbons together to confirm the 2,4-disubstitution pattern on the picolinic acid
scaffold.

Each piece of evidence validates the others, leading to a single, undeniable conclusion. This
rigorous, multi-faceted approach ensures the highest level of scientific integrity and is the gold
standard for the structure elucidation of novel and known chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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